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Compound of Interest

Compound Name: (Difluoromethyl)trimethylsilane

Cat. No.: B044995 Get Quote

Essential Safety and Handling Guide for
(Difluoromethyl)trimethylsilane
(Difluoromethyl)trimethylsilane (TMS-CF2H) is a versatile reagent in chemical synthesis,

however, its hazardous properties demand strict adherence to safety protocols. This guide

provides crucial safety and logistical information for researchers, scientists, and drug

development professionals to ensure safe handling and disposal.

Hazard Identification and Classification
(Difluoromethyl)trimethylsilane is classified as a highly flammable liquid and vapor.[1] It is

crucial to handle this chemical in a controlled laboratory environment, away from ignition

sources.
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Property Value

CAS Number 65864-64-4

Molecular Formula C4H10F2Si

Molecular Weight 124.21 g/mol

Appearance Colorless to almost colorless liquid

Boiling Point 52°C

Flash Point -17°C (-1.4°F) (closed cup)

Specific Gravity 0.91 (20/20)

Storage Temperature Refrigerated (0-10°C)

Conditions to Avoid Moisture, Heat

Source: TCI Chemicals, Sigma-Aldrich, ChemicalBook[1][2]

Personal Protective Equipment (PPE)
The consistent and correct use of Personal Protective Equipment is the first line of defense

when handling (Difluoromethyl)trimethylsilane.
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PPE Category Specification

Eye/Face Protection

Chemical safety goggles or a face shield where

splashing is possible. Standard safety glasses

are not sufficient.

Skin Protection

Chemically resistant gloves (e.g., nitrile rubber),

a flame-retardant lab coat, and appropriate

protective clothing to prevent skin exposure.

Respiratory Protection

All handling must be conducted in a chemical

fume hood.[3] A respiratory protection program

that meets OSHA's 29 CFR 1910.134 and ANSI

Z88.2 requirements or European Standard EN

149 must be followed if workplace conditions

warrant a respirator's use.

Operational Plan: Step-by-Step Handling Procedure
A systematic approach is critical for the safe handling of (Difluoromethyl)trimethylsilane.
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Operational Workflow for Handling (Difluoromethyl)trimethylsilane

Preparation

Handling

Post-Handling

1. Don Appropriate PPE

2. Prepare Chemical Fume Hood

3. Gather All Necessary Materials

4. Ensure Spill Kit is Accessible

5. Transfer Reagent in Fume Hood

6. Perform Reaction Under Inert Atmosphere

7. Seal Reaction Vessel

8. Quench Excess Reagent

9. Decontaminate Glassware and Surfaces

10. Remove PPE Correctly
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Experimental Protocol: Spill Response
In the event of a spill, follow these steps immediately:

Evacuate and Ventilate: Evacuate personnel from the immediate area and ensure the area is

well-ventilated.[4]

Remove Ignition Sources: Remove all sources of ignition from the spill area.[4]

Containment: Wearing appropriate PPE, contain the spillage. Collect the material with an

electrically protected vacuum cleaner or by wet-brushing.[4]

Collection: Place the collected material into a suitable, closed container for disposal

according to local regulations.[3][4]

Decontamination: Decontaminate the spill area thoroughly.

Disposal Plan: Step-by-Step Procedure
Proper disposal of (Difluoromethyl)trimethylsilane and associated waste is crucial to prevent

environmental contamination and ensure safety. All waste must be treated as hazardous.
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Disposal Workflow for (Difluoromethyl)trimethylsilane

Waste Collection

Containment

Disposal

1. Quench Excess Reagent

2. Collect Contaminated Solvents

3. Collect Contaminated Materials (e.g., absorbents)

4. Place All Waste in a Labeled, Sealed Container

5. Dispose of Waste Through a Licensed Disposal Company
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Disposal Workflow for (Difluoromethyl)trimethylsilane

Experimental Protocol: Quenching Excess Reagent
This procedure should only be performed by trained personnel in a chemical fume hood.

Prepare Quenching Solution: Prepare a suitable quenching solution, such as a stirred,

cooled solution of a proton source (e.g., isopropanol).[3]
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Slow Addition: Slowly and carefully add the excess (Difluoromethyl)trimethylsilane to the

quenching solution. The reaction can be exothermic, so slow addition and cooling are

essential.[3]

Collect Waste: Collect the quenched solution and any contaminated solvents for disposal as

hazardous waste.[3]

Emergency Procedures
Emergency Situation Immediate Action

Skin Contact

Immediately flush the skin with plenty of water.

Remove contaminated clothing and shoes. Seek

immediate medical attention.[3]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[3]

Inhalation

Remove from exposure and move to fresh air

immediately. If breathing is difficult, give oxygen.

If not breathing, give artificial respiration. Seek

immediate medical attention.[3]

Ingestion

If the person is conscious and alert, rinse their

mouth and give 2-4 cupfuls of milk or water. Do

not induce vomiting. Seek immediate medical

attention.[3]

Fire

In case of fire, use dry sand, dry chemical, or

alcohol-resistant foam to extinguish.[1] Do not

use water.[3] Firefighters should wear self-

contained breathing apparatus and full

protective gear.[5] Vapors may form explosive

mixtures with air.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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